1-(4-methoxybenzyl)-3-phenylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-phenylthieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H16N2O3S/c1-25-16-9-7-14(8-10-16)13-21-17-11-12-26-18(17)19(23)22(20(21)24)15-5-3-2-4-6-15/h2-12H,13H2,1H3
• InChI Key: VCDYNFNIZFQGCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)C4=CC=CC=C4)SC=C3

Description

1-(4-Methoxybenzyl)-3-phenylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a thieno[3,2-d]pyrimidine derivative characterized by a fused thiophene and pyrimidine core. Its molecular formula is C₁₉H₁₄N₂O₃S, with a molecular weight of 356.39 g/mol (calculated from structural analogs in ). The compound features a 4-methoxybenzyl group at position 1 and a phenyl substituent at position 2.

Comparison with Similar Compounds

Notes

Synthetic Challenges : Alkylation at position 1 often requires regioselective conditions to avoid dialkylation, as seen in .

Structure-Activity Relationship (SAR) :

• Electron-donating groups (e.g., 4-methoxy) enhance solubility but may reduce membrane permeability .
• Thiophene fusion increases π-π stacking interactions with microbial enzymes compared to pyridine-based cores .

Q & A

Q. Basic Research Focus

• Antimicrobial Activity : The unsubstituted derivative (H at position 1) showed superior activity against Staphylococcus aureus (MIC < reference drugs) and moderate activity against Pseudomonas aeruginosa and Candida albicans .
• Structure-Activity Relationship (SAR) : Alkylation at position 1 reduces antimicrobial efficacy, but 4-methylbenzyl substitution retains partial activity .

How do substituents influence the compound’s physicochemical and biological properties?

Q. Advanced Research Focus

• Halogen Effects : Chloro/fluoro substituents enhance lipophilicity and metabolic stability, improving membrane permeability .
• Methoxy Groups : The 4-methoxybenzyl group increases electronic density, potentially modulating receptor binding .
• Contradictions : While alkylation generally reduces antimicrobial activity (e.g., benzyl derivatives in ), halogenated analogs in show improved bioactivity, suggesting target-specific effects.

How can researchers resolve contradictions in substituent impact on biological activity?

Q. Advanced Research Focus

• Targeted Assays : Use enzyme-specific inhibition assays (e.g., kinase or protease panels) to differentiate mechanistic pathways .
• Computational Modeling : Docking studies can predict interactions between substituents and binding pockets (e.g., comparing 4-methoxybenzyl vs. chlorophenyl groups) .
• Metabolic Profiling : Assess stability in liver microsomes to distinguish pharmacokinetic vs. pharmacodynamic effects .

What strategies optimize synthetic yield for alkylated derivatives?

Q. Advanced Research Focus

• Solvent Selection : Polar aprotic solvents (DMF, acetonitrile) improve nucleophilicity in alkylation steps .
• Catalysis : Palladium catalysts under inert atmospheres reduce side reactions in cross-coupling steps .
• Temperature Control : Reflux in acetic acid for cyclization minimizes by-products .

What computational tools are used to predict the compound’s reactivity?

Q. Advanced Research Focus

• DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attacks .
• Molecular Dynamics (MD) : Simulate interactions with biological targets (e.g., bacterial enzymes) to guide SAR .
• Crystallography : Resolve dihedral angles between aromatic rings to assess conformational stability .

How does the compound’s thienopyrimidine core influence its mechanism of action?

Q. Advanced Research Focus

• DNA/RNA Interaction : The planar core may intercalate nucleic acids, disrupting replication .
• Enzyme Inhibition : The core mimics purine/pyrimidine structures, competitively inhibiting kinases or polymerases .
• Oxidative Stress : Thiophene sulfur atoms may participate in redox cycling, inducing microbial apoptosis .

What are the limitations of current biological activity data?

Q. Advanced Research Focus

• Narrow Assay Scope : Most studies focus on antimicrobial activity; data on anticancer or anti-inflammatory effects are lacking .
• In Vitro Bias : Limited in vivo pharmacokinetic studies (e.g., bioavailability, toxicity) hinder translational potential .
• Target Identification : Mechanisms remain hypothetical without validated targets (e.g., purified enzyme assays) .

How can derivatives be tailored for specific therapeutic applications?

Q. Advanced Research Focus

• Bioisosteric Replacement : Substitute the methoxy group with trifluoromethyl to enhance blood-brain barrier penetration .
• Prodrug Design : Introduce hydrolyzable groups (e.g., acetamide) to improve solubility .
• Polypharmacology : Combine thienopyrimidine with oxadiazole moieties for dual-target inhibition .